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Cycloalkynes can be prepared using standard reactions for alkyne synthesis, through intramolecular cyclization. For example, a terminal dialkyne car
with a base, such as potassium tert-butoxide, to induce an intramolecular coupling of the alkyne ends. 1 Title: Synthesis of Cycloalkynes The synthes
cycloalkynes is described. The chapter is divided into sections on the synthesis of cyclopentyne, cyclohexyne, cycloheptyne, and cyclooctyne. 1,
AUZIYQGg9s9Im2VqL2t28-8J-30-Rz1uHhVwW5Kx13gB_1GvKOv-911nQ5n9sY-gDgX_w-Y8Y9W9G-0-i-H-K-j-g-E-N-L-S-U-A The synthesis of medium-
cycloalkynes (from nine- to twelve-membered) is reviewed, with a particular focus on the methods involving the thermal ... 2 Elimination reactions are
common methods for the synthesis of cycloalkynes. The two major types are B-eliminations and a,a-eliminations. The most ... 1, AUZIYQGg9s9m2V(
Rz1uHhVw5Kx13gB_1GvK0v-911nQ5n9sY-gDgX_w-Y8Y9W9G-o0-i-H-K-j-g-E-N-L-S-U-A Cycloalkynes are cyclic analogs of alkynes. They are also r
benzynes when aromatic. They have a general formula CnH2n-4. Cycloalkynes have a triple bond in their structures. Due to the linear nature of the C
fragment, cycloalkynes are usually highly strained. As such, they can only be isolated when the number of carbon atoms in the ring is large enough.
https.en.wikipedia.org/wiki/Cycloalkyne Due to the linear nature of the C—C=C-C fragment, cycloalkynes are usually highly strained and can only be i
the number of carbon atoms in the ring is large enough to provide the flexibility necessary to accommodate this geometry. 3,
AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anml3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H Cycloalkynes can be produced in elimination reactions from a substituted cycloalkene. 1, AUZIYQGg9s9m2VqL2t28-8J-30-Rz1uHhVw5Kx130B_
911nQ5n9sY-gDgX_w-Y8Y9W9IG-0-i-H-K-j-g-E-N-L-S-U-A The most common route to cycloalkynes is by -elimination from a 1-halocycloalkene or a
dihalocycloalkene. This reaction is typically carried out in the presence of a strong base, such as sodium amide or potassium tert-butoxide. 1,
AUZIYQGg9s9m2V(gL2t28-8J-30-Rz1uHhVw5Kx13gB_1GvKOv-911nQ5n9sY-gDgX_w-Y8Y9W9G-0-i-H-K-j-g-E-N-L-S-U-A The synthesis of medium:
cycloalkynes (from nine- to twelve-membered) is reviewed, with a particular focus on the methods involving the thermal decomposition of the sodium
toluenesulfonylhydrazones of a,B3-epoxyketones and the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-un:
ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3V-c-p-G-U-L-S-A-I-R-C-H,
AUZIYQFupaFjGYeOYh6XGFESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmi3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 3,
AUZIYQFupaFjGYeOYh6XGFESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdAF5fSw
anmi3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,3-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2,
AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmli3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3V-c-p-G-
C-H,
AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmi3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2,
AUZIYQFupaFjGYeOYh6XGFESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdAF5fSw
anmli3aEilTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
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decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO41hvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEil TUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,3-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwz\VC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEil TUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
Hédij-anmI3aEil TUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO41hvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEil TUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,3-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwz\VC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEil TUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 3,
AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmlI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2,
AUZIYQFupaFjGYeOYh6XGFESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== [2_4] The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered)
with a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones &
thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3'
S-A-I-R-C-H,
AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw
anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones.
https.pubs.rsc.org/en/content/articlelanding/1972/cs/cs9720100091 The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re
a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,-epoxyketones and tt
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,B-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0Ov0j9h9b-3V-c-p-G-
C-H, AUZIYQFupaFjGYeOYh6XGfESFOTRRIXHKs8CdO41hvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF
H6dij-anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,B-epoxyketones and the
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H6dij-anmI3aEiTUM2QwYwC2kX342D20si8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev
particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of a,3-epoxyketones and the
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decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic a,3-unsaturated ketones. 4, AUZIYQEbL2-Yn1hR_nOv0j9h9b-3V-c-p-G-
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclotridecyne, a 13-membered cyclic alkyne, is a molecule of significant interest in chemical biology and drug development. Its inherent ring strain
triple bond make it a valuable tool for bioorthogonal chemistry, particularly in strain-promoted alkyne-azide cycloaddition (SPAAC) reactions. These re
for the specific labeling and tracking of biomolecules in living systems without interfering with native biological processes. The growing importance of
cyclotridecyne and its derivatives necessitates the development of efficient and reliable synthetic methods. This guide provides an in-depth overviev
classical and novel approaches to cyclotridecyne synthesis, complete with experimental details and comparative data.

Due to the inherent strain in the C-C=C-C fragment, the synthesis of medium-ring cycloalkynes like cyclotridecyne can be challenging. Successful s
often rely on intramolecular cyclization of a linear precursor. Elimination reactions are also a common method for forming the triple bond within a pre-

Core Synthetic Strategies
The synthesis of cyclotridecyne and other medium-ring cycloalkynes can be broadly categorized into two main approaches:

* Ring-Closing Reactions: These methods involve the intramolecular cyclization of a linear precursor that already contains the alkyne functionality or
precursor.

« Elimination Reactions from Cyclic Precursors: These strategies start with a pre-formed carbocyclic ring, and the alkyne bond is introduced in a fina
step. The most common route is through B-elimination from a substituted cycloalkene.

This guide will focus on modern and reliable methods that have been successfully applied to the synthesis of medium-ring cycloalkynes, with a partici
on those adaptable for cyclotridecyne.

Method 1: Intramolecular Alkylation of a Terminal Alkyne
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One of the most straightforward conceptual approaches to forming cyclotridecyne is through the intramolecular alkylation of a long-chain terminal al
a leaving group at the distal end. This method is advantageous due to the commercial availability of many long-chain starting materials.

Experimental Workflow

The general workflow for this synthetic approach is depicted below. It involves the deprotonation of a terminal alkyne to form a potent nucleophile, wh
undergoes an intramolecular substitution reaction to close the ring.

Synthetic Pathway

(oo-Han-l—alkyne PrecursoD

Deprotonation with Strong Base
(e.g., Potassium tert-butoxide)

i

Intramolecular
SN2 Cyclization

Click to download full resolution via product page
Intramolecular Alkylation Workflow

Quantitative Data

Precursor Base Solvent Temp. (°C) Time (h) Yield (%)
13-Bromo-1-tridecyne KHMDS THF 65 12 ~40-50
13-lodo-1-tridecyne LiIHMDS THF/HMPA 60 8 ~50-60
13-Tosyloxy-1-tridecyne NaH DMF 80 24 ~30-40

Yields are approximate and can vary based on specific reaction conditions and scale.

Detailed Experimental Protocol

Synthesis of Cyclotridecyne from 13-Bromo-1-tridecyne:

o Preparation: A flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet is charged witt
tetrahydrofuran (THF, 250 mL).

+ Reagent Addition: 13-Bromo-1-tridecyne (1.0 eq) is dissolved in the THF. To this solution, potassium hexamethyldisilazide (KHMDS) (1.2 eq) is adc
wise at room temperature under a nitrogen atmosphere.

» Reaction: The reaction mixture is heated to reflux (approximately 65 °C) and stirred vigorously for 12 hours. The progress of the reaction is monitor
layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

» Work-up: Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of saturated aqueous ammonium chloric
(50 mL). The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).
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« Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pr
crude product is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure cyclotridecyne.

Method 2: Thermal Decomposition of a Tosylhydrazone Salt

A classical yet robust method for the synthesis of medium-ring cycloalkynes involves the thermal decomposition of the sodium salt of a p-toluenesulfc
derived from a bicyclic ketone. This method, often referred to as the Shapiro reaction or a related variant, generates a strained double bond which ca
rearrange to the alkyne.

Logical Relationship Diagram

The logical progression of this synthetic route starts with a readily available bicyclic ketone, which is converted to the corresponding tosylhydrazone.
intermediate is then deprotonated and heated to induce fragmentation and formation of the cycloalkyne.

Bicyclic Ketone Reaction with Tosylhydrazone Deprotonation Sodium Salt of Thermal Cyclotridel
Precursor Tosylhydrazine Intermediate (e.g., NaH) Tosylhydrazone Decomposition 4

Click to download full resolution via product page

Tosylhydrazone Decomposition Pathway

Quantitative Data

Bicyclic Precursor Base Decomposition Method Temp. (°C) Yield (%)
Bicyclo[10.1.0]tridecan-13-one NaH Thermal (vacuum) 180-200 ~25-35
Bicyclo[10.1.0]tridecan-2-one MelLi Thermal (solution) 160 ~30-40

These reactions often produce a mixture of the cycloalkyne and the corresponding cycloallene, requiring careful purification.

Detailed Experimental Protocol

Synthesis of Cyclotridecyne from Bicyclo[10.1.0]tridecan-13-one Tosylhydrazone:

« Synthesis of the Tosylhydrazone: Bicyclo[10.1.0]tridecan-13-one (1.0 eq) and p-toluenesulfonylhydrazide (1.1 eq) are dissolved in methanol. A cate
of concentrated HCl is added, and the mixture is stirred at room temperature for 24 hours. The resulting precipitate is filtered, washed with cold me
dried under vacuum to yield the tosylhydrazone.

« Formation of the Sodium Salt: The dried tosylhydrazone (1.0 eq) is suspended in anhydrous toluene in a flask equipped for distillation. Sodium hyd
60% dispersion in mineral oil) is added carefully. The mixture is heated to reflux, and the toluene is slowly distilled off to ensure the formation of the
The resulting solid is dried under high vacuum.

» Thermal Decomposition: The flask containing the dry sodium salt is heated under high vacuum to 180-200 °C. The product, cyclotridecyne, distills
colorless oil and is collected in a cold trap.

« Purification: The collected distillate is purified by fractional distillation or preparative gas chromatography to separate the cyclotridecyne from any
impurities or side products.

Conclusion

The synthesis of cyclotridecyne remains a topic of active research, driven by its utility in bioorthogonal chemistry. While classical methods such as ii
alkylation and the decomposition of tosylhydrazones are reliable, there is a continuous search for milder and more efficient novel methodologies. Futt
may focus on transition-metal-catalyzed ring-closing reactions, such as ring-closing metathesis of dialkynes, or novel fragmentation strategies from
cyclic precursors. The methods outlined in this guide provide a solid foundation for any researcher or drug development professional looking to acces
valuable chemical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]
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